Cas no 99811-52-6 (Boric acid, methylcyclohexyl ester)

• Product Name: Boric acid, methylcyclohexyl ester
• CAS No: 99811-52-6
• MF: C₇H₁₅BO₃
• MW: 158.003202676773
• CID: 1003037
• PubChem ID: 44144992
• Update Time: 2025-04-20

Boric acid, methylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Boric acid, methylcyclohexyl ester
• (1-methylcyclohexyl)oxyboronic acid
• 99811-52-6
• NS00092818
• EINECS 309-041-1
• DTXSID30244258
• JBFDXICVFSHFSG-UHFFFAOYSA-N

• Inchi： 1S/C7H15BO3/c1-7(11-8(9)10)5-3-2-4-6-7/h9-10H,2-6H2,1H3
• InChI Key： JBFDXICVFSHFSG-UHFFFAOYSA-N
• SMILES： O(B(O)O)C1(C)CCCCC1

Computed Properties

• Exact Mass: 158.111
• Monoisotopic Mass: 158.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.05
• Boiling Point: 252°C at 760 mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.455